Cas no 89278-00-2 (2-Naphthaleneacetonitrile, 1-nitro-)

2-Naphthaleneacetonitrile, 1-nitro-, is a nitrated aromatic compound featuring a naphthalene backbone with an acetonitrile substituent and a nitro group at the 1-position. This structure imparts reactivity useful in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemical intermediates. The nitro group enhances electrophilic properties, facilitating further functionalization, while the nitrile moiety offers versatility in condensation and cyclization reactions. Its stability under standard conditions ensures reliable handling and storage. The compound is valued for its role in constructing complex heterocyclic frameworks, making it a practical choice for researchers in fine chemical and material science applications.

2-Naphthaleneacetonitrile, 1-nitro- structure

89278-00-2 structure

Product Name:2-Naphthaleneacetonitrile, 1-nitro-

CAS No:89278-00-2

MF:C₁₂H₈N₂O₂

MW:212.204122543335

CID:605484

PubChem ID:1484259

Update Time:2025-06-07

2-Naphthaleneacetonitrile, 1-nitro- Chemical and Physical Properties

Names and Identifiers

- 2-Naphthaleneacetonitrile, 1-nitro-
- 2-(1-nitronaphthalen-2-yl)acetonitrile
- AKOS004910499
- MFCD00664630
- 2-(1-nitro-2-naphthyl)acetonitrile
- 89278-00-2
- 7L-744
- DTXSID90363292
- MDL： MFCD00664630
- Inchi： 1S/C12H8N2O2/c13-8-7-10-6-5-9-3-1-2-4-11(9)12(10)14(15)16/h1-6H,7H2
- InChI Key： LDLAUIORAXTLOB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(CC#N)=CC=C2C=CC=CC2=1)=O

Computed Properties

Exact Mass: 212.059
Monoisotopic Mass: 212.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 69.6Å²

2-Naphthaleneacetonitrile, 1-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	7L-744-1MG	2-(1-nitro-2-naphthyl)acetonitrile	89278-00-2	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	7L-744-5MG	2-(1-nitro-2-naphthyl)acetonitrile	89278-00-2	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	7L-744-10MG	2-(1-nitro-2-naphthyl)acetonitrile	89278-00-2	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	7L-744-50MG	2-(1-nitro-2-naphthyl)acetonitrile	89278-00-2	>90%	50mg	£102.00	2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650013-2g	2-(1-Nitronaphthalen-2-yl)acetonitrile	89278-00-2	98%	2g	￥18417.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650013-5g	2-(1-Nitronaphthalen-2-yl)acetonitrile	89278-00-2	98%	5g	￥23294.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650013-10g	2-(1-Nitronaphthalen-2-yl)acetonitrile	89278-00-2	98%	10g	￥34927.00	2024-04-26